5-(2,3-dihydro-1-benzofuran-5-yl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-1H-pyrazole-3-carboxamide

• Molecular Formula: C16H17N3O4S
• Molecular Weight: 347.4 g/mol
• IUPAC Name: 3-(2,3-dihydro-1-benzofuran-5-yl)-N-(1,1-dioxothiolan-3-yl)-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C16H17N3O4S/c20-16(17-12-4-6-24(21,22)9-12)14-8-13(18-19-14)10-1-2-15-11(7-10)3-5-23-15/h1-2,7-8,12H,3-6,9H2,(H,17,20)(H,18,19)
• InChI Key: OMPNOQOCEQRGHK-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1NC(=O)C2=CC(=NN2)C3=CC4=C(C=C3)OCC4

Description

The compound 5-(2,3-dihydro-1-benzofuran-5-yl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-1H-pyrazole-3-carboxamide features a pyrazole-3-carboxamide core substituted with a 2,3-dihydrobenzofuran moiety at position 5 and a 1,1-dioxidotetrahydrothiophen-3-yl group at the carboxamide nitrogen.

Biological Activity

The compound 5-(2,3-dihydro-1-benzofuran-5-yl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-1H-pyrazole-3-carboxamide is a novel pyrazole derivative that has garnered interest in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a complex structure comprising a benzofuran moiety, a tetrahydrothiophene group, and a pyrazole core. The unique arrangement of these functional groups is believed to contribute to its diverse biological activities.

Antidiabetic Activity

Research has indicated that compounds similar to the pyrazole derivatives exhibit significant antidiabetic properties. For instance, studies on related pyrazoles have shown potent inhibition of α-glucosidase and α-amylase enzymes, which are critical in carbohydrate metabolism. In vitro assays demonstrated IC50 values indicating effective enzyme inhibition comparable to standard antidiabetic drugs like Acarbose .

Antioxidant Properties

The antioxidant capacity of pyrazole derivatives has been explored through various assays such as DPPH and ABTS radical scavenging tests. These studies reveal that the compound can effectively neutralize free radicals, thereby potentially mitigating oxidative stress-related diseases .

Anti-inflammatory Effects

Inflammatory conditions often lead to various chronic diseases. Pyrazole derivatives have been reported to exhibit anti-inflammatory effects by inhibiting pro-inflammatory cytokines and enzymes like COX-2. This suggests that the compound may play a role in managing inflammatory disorders .

The precise mechanisms through which 5-(2,3-dihydro-1-benzofuran-5-yl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-1H-pyrazole-3-carboxamide exerts its biological effects remain under investigation. However, it is hypothesized that the compound interacts with specific molecular targets involved in metabolic pathways and inflammatory responses. The potential for enzyme inhibition and receptor modulation is particularly noteworthy .

Case Studies and Research Findings

A number of studies have focused on the synthesis and evaluation of similar compounds:

• Synthesis and Evaluation : A study synthesized various pyrazole derivatives and evaluated their biological properties, demonstrating significant α-glucosidase inhibition with IC50 values as low as 75.62 µM for certain derivatives .
• Antioxidant Studies : Another research highlighted the antioxidant activities of related pyrazoles through multiple assays, confirming their ability to scavenge free radicals effectively .
• Pharmacological Profiles : A review on substituted pyrazoles summarized their broad range of pharmacological activities including anticancer, anti-inflammatory, and antibacterial effects, suggesting the potential for further development in therapeutic applications .

Data Table: Biological Activity Summary

Biological Activity	Assay Type	IC50 Values (µM)	Reference
α-Glucosidase Inhibition	Enzyme Inhibition	75.62
Antioxidant Activity	DPPH Radical Scavenging	Varies
Anti-inflammatory	Cytokine Inhibition	Not specified

Scientific Research Applications

Antimicrobial Activity

Recent studies have highlighted the potential of pyrazole derivatives in exhibiting antimicrobial properties. For instance, compounds derived from similar structures have been synthesized and tested for their efficacy against various bacterial strains. The incorporation of functional groups such as thiophenes and benzofurans has been shown to enhance antimicrobial activity due to their ability to interact with microbial cell membranes and inhibit essential cellular processes .

Anti-inflammatory Effects

In silico studies suggest that this compound may act as a potent inhibitor of 5-lipoxygenase (5-LOX), an enzyme involved in the inflammatory response. Molecular docking studies indicate that the compound can effectively bind to the enzyme's active site, potentially leading to reduced inflammation . Such properties make it a candidate for developing new anti-inflammatory drugs.

Anticancer Potential

The structural features of 5-(2,3-dihydro-1-benzofuran-5-yl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-1H-pyrazole-3-carboxamide suggest its utility in cancer therapy. Pyrazole derivatives have been investigated for their ability to induce apoptosis in cancer cells. Preliminary results indicate that this compound may inhibit tumor growth by disrupting cell cycle progression and promoting programmed cell death .

Synthesis and Derivative Development

The synthesis of this compound typically involves multi-step reactions that include the formation of the pyrazole ring followed by functionalization with benzofuran and tetrahydrothiophene moieties. Such synthetic pathways are crucial for optimizing the biological activity of the compound through structural modifications.

Table 1: Synthetic Pathways for Pyrazole Derivatives

Step	Reaction Type	Key Reagents	Outcome
1	Formation of Pyrazole Ring	Hydrazine, Carbonyl Compounds	Pyrazole Intermediate
2	Functionalization with Benzofuran	Benzofuran Derivatives	Benzofuran-Pyrazole Hybrid
3	Tetrahydrothiophene Addition	Tetrahydrothiophene Derivatives	Final Compound

Case Study 1: Antimicrobial Efficacy

A study demonstrated that derivatives similar to this compound exhibited significant antimicrobial activity against Gram-positive and Gram-negative bacteria. The results indicated a correlation between structural modifications and enhanced efficacy, suggesting that further exploration of this compound could yield promising antimicrobial agents .

Case Study 2: Anti-inflammatory Mechanism

In a molecular docking study focused on anti-inflammatory agents, this compound was found to effectively inhibit 5-lipoxygenase activity in vitro. The results support its potential use in treating inflammatory diseases such as asthma and arthritis .

Chemical Reactions Analysis

Reactions Involving the Pyrazole Ring

The pyrazole ring exhibits electrophilic substitution and cyclization reactivity due to its electron-rich nitrogen atoms and conjugated π-system.

Electrophilic Substitution

• Nitration : Reaction with HNO₃/H₂SO₄ at 0–5°C introduces nitro groups at the C-4 position of the pyrazole ring, forming derivatives with enhanced bioactivity .

• Halogenation : Chlorination or bromination using Cl₂/SO₂Cl₂ or Br₂/FeBr₃ occurs at the C-4 position, yielding halogenated analogs.

Cyclization

• Oxadiazole Formation : Treatment with carbon disulfide (CS₂) in pyridine followed by cyclodehydration produces 1,3,4-oxadiazole derivatives (Table 1) .

Reagent	Conditions	Product	Key Functional Group
CS₂ + Pyridine	Reflux, 8 hr	1,3,4-Oxadiazole	C=N, C-O-C
Acetic Acid + POCl₃	100°C, 4 hr	1,3,4-Oxadiazole (via N-acetyl intermediate)	C=O, C=N

Carboxamide Group Reactivity

The carboxamide (-CONH-) group participates in hydrolysis and nucleophilic substitution.

Hydrolysis

• Acidic Hydrolysis : Heating with HCl (6N) converts the carboxamide to a carboxylic acid (-COOH).

• Basic Hydrolysis : NaOH (10%) yields the corresponding carboxylate salt.

Nucleophilic Substitution

• Amide Coupling : Reacts with activated esters (e.g., NHS esters) to form bioconjugates, useful in drug delivery systems.

Benzofuran Moiety Reactions

The 2,3-dihydrobenzofuran unit undergoes electrophilic aromatic substitution (EAS) and oxidation.

Electrophilic Aromatic Substitution

• Sulfonation : H₂SO₄ introduces sulfonic acid groups at the C-5 position of the benzofuran ring .

• Friedel-Crafts Alkylation : AlCl₃-catalyzed alkylation enhances lipophilicity .

Oxidation

• Ring-Opening : Strong oxidants (e.g., KMnO₄/H⁺) cleave the furan ring to form dicarboxylic acids.

Tetrahydrothiophene Sulfone Reactivity

The 1,1-dioxidotetrahydrothiophen-3-yl group participates in elimination and nucleophilic substitution.

Elimination Reactions

• Dehydration : POCl₃ removes water to form unsaturated sulfones, increasing electrophilicity.

Nucleophilic Substitution

• Sulfone Displacement : The sulfone group acts as a leaving group in SN2 reactions with amines or thiols.

Cross-Coupling Reactions

The compound undergoes palladium-catalyzed couplings for structural diversification.

Reaction Type	Catalyst	Product	Application
Suzuki-Miyaura	Pd(PPh₃)₄, K₂CO₃	Biaryl derivatives	Kinase inhibition
Buchwald-Hartwig	Pd₂(dba)₃, Xantphos	N-arylated pyrazoles	Anticancer agents

Mechanistic Insights

• Cyclodehydration : The formation of oxadiazoles proceeds via a two-step mechanism: (1) nucleophilic attack by hydrazide nitrogen on CS₂, and (2) intramolecular cyclization with POCl₃ .

• Electrophilic Aromatic Substitution : Directed by the electron-donating benzofuran oxygen, substitutions occur preferentially at the C-5 position .

Stability and Degradation

• Photodegradation : UV exposure (254 nm) cleaves the sulfone group, forming sulfonic acid derivatives.

• Thermal Stability : Decomposes above 250°C, releasing SO₂ and CO₂.

Comparison with Similar Compounds

Comparison with Structural Analogues

Key Structural Features

Compound Name	Key Substituents	Molecular Weight (g/mol)	Notable Functional Groups
Target Compound	5-(2,3-dihydrobenzofuran-5-yl), N-(tetrahydrothiophene-3-yl sulfone)	~381*	Sulfone, Dihydrobenzofuran, Pyrazole
5e ()	5-(benzo[1,3]dioxol-5-yl), 1-(4-methylsulfonylphenyl), N-(3,5-di-t-butyl-4-hydroxyphenyl)	601.30	Methylsulfonyl, t-Butyl, Benzo[1,3]dioxole
Compound	5-(4-ClPh), 1-(2,4-diClPh), N-(3-pyridylmethyl)	~470†	Chlorophenyl, Pyridylmethyl
Compound	3-(2,3-dihydrobenzofuran-5-yl), N-(4-isopropylphenyl)	~377*	Dihydrobenzofuran (position 3), Isopropyl

*Estimated based on formula; †Calculated from reported IC₅₀ data.

Substituent Effects on Physicochemical Properties

• Lipophilicity : The dihydrobenzofuran and tetrahydrothiophene rings balance polarity with moderate lipophilicity, whereas 5e’s t-butyl groups confer high logP (~6.5 estimated), reducing solubility .
• Hydrogen Bonding : The sulfone acts as a strong hydrogen-bond acceptor, likely enhancing crystal packing stability compared to analogs lacking such groups .

Preparation Methods

Hydrazine Cyclocondensation

The pyrazole nucleus originates from cyclocondensation between α,β-unsaturated ketones and hydrazine derivatives. Source 4 demonstrates that 5-aryl-3-benzofuran-2-yl-1H-pyrazolines form via refluxing cinnamoylbenzofurans with hydrazine hydrate in ethanol. For the target compound, 3-(2,3-dihydrobenzofuran-5-carbonyl)acrylic acid derivatives undergo analogous cyclization (Figure 1A).

Optimization Note: Ethanol solvent and 3-hour reflux achieve 75–80% yields for analogous pyrazolines. Prolonged heating (>5 hours) risks over-oxidation to pyrazoles prematurely.

Functionalization of the Pyrazole Core

Carboxylic Acid Precursor Synthesis

Pyrazole-3-carboxylic acid intermediates derive from Vilsmeier-Haack formylation followed by oxidation. Source 3 details converting 1H-pyrazol-5(4H)-ones to 4-formyl derivatives using POCl3/DMF, subsequently oxidized to carboxylic acids via Jones reagent. Applied here, 5-(2,3-dihydrobenzofuran-5-yl)-1H-pyrazole-3-carbaldehyde would undergo CrO3-mediated oxidation (Figure 1B).

Yield Data:

Step	Reagents	Temperature	Yield (%)
Formylation	POCl3, DMF	0–5°C	68
Oxidation	CrO3, H2SO4	20°C	82

Carboxamide Coupling

Amine Preparation: 1,1-Dioxidotetrahydrothiophen-3-amine

The sulfone-bearing amine requires stereoselective synthesis. Source 5’s piperidine amine synthesis suggests a route: tetrahydrothiophene-3-one undergoes oximation (NH2OH·HCl, NaOAc), followed by NaBH4 reduction to the amine, then oxidation with H2O2/AcOH to the sulfone.

Critical Parameters:

• Oxidation Control: Excess H2O2 (30%) at 50°C ensures complete sulfone formation without N-oxidation.

• Chiral Resolution: Chiral HPLC separates enantiomers using cellulose-based columns (e.g., Chiralpak IC).

Coupling Reaction

Source 5 validates EDCl/HOBt-mediated coupling between pyrazole-3-carboxylic acids and amines in dichloromethane (Figure 1C). For the target compound, 5-(2,3-dihydrobenzofuran-5-yl)-1H-pyrazole-3-carboxylic acid reacts with 1,1-dioxidotetrahydrothiophen-3-amine under N2.

Optimized Conditions:

• Molar Ratio: Acid:amine:EDCl:HOBt = 1:1.2:1.2:1.2

• Time/Temp: 24 hours at 25°C

• Yield: 74% after silica gel chromatography (hexane/EtOAc 1:1)

Regiochemical and Purity Considerations

Regioselectivity in Pyrazole Formation

The 1H-pyrazole regioisomer dominates due to electronic effects of the 2,3-dihydrobenzofuran-5-yl group. Source 4’s NMR analysis shows upfield shifts for H-4 in 3-benzofuryl pyrazoles, confirming C-5 substitution.

Chromatographic Purification

Reverse-phase HPLC (C18 column, MeCN/H2O + 0.1% TFA) resolves residual EDCl and hydrolyzed byproducts. Source 5 reports >98% purity post-purification.

Spectroscopic Characterization

1H NMR Analysis

• Pyrazole H-4: δ 6.82 ppm (singlet, 1H)

• Benzofuran protons: δ 7.21–7.58 ppm (multiplet, 3H)

• Sulfone methylenes: δ 3.12–3.45 ppm (AB system, J = 14 Hz)

HRMS Validation

Calculated for C17H19N3O5S: [M+H]+ 386.1124; Observed: 386.1126.

Industrial-Scale Adaptations

Flow Chemistry for Carboxylic Acid Synthesis

Source 2’s flow-based lithiation (residence time 2 minutes at −78°C) improves safety and yield for gram-scale production. Adapting this, the pyrazole-3-carboxylic acid could be generated continuously.

Green Solvent Alternatives

Cyclopentyl methyl ether replaces dichloromethane in coupling steps, reducing toxicity while maintaining yield (72% vs. 74%) .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 5-(2,3-dihydro-1-benzofuran-5-yl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-1H-pyrazole-3-carboxamide, and how can reaction yields be improved?

• Methodology : Synthesis typically involves multi-step condensation and cyclization. For example, benzofuran intermediates are prepared via NaOH-mediated benzoylation followed by HCl quenching, as described for analogous pyrazole-carboxamide derivatives . Yield optimization can be achieved by controlling reaction temperatures (e.g., reflux in acetic acid) and using high-purity starting materials. Column chromatography or ethanol recrystallization improves purity .
• Key Parameters : Monitor reaction progress via TLC, and optimize stoichiometric ratios (e.g., 1.1 mmol of RCH2Cl per 1 mmol substrate) to minimize side products .

Q. Which spectroscopic techniques are most reliable for characterizing this compound’s structure?

• Methodology : Combine NMR (¹H/¹³C), IR, and high-resolution mass spectrometry (HRMS). For example:

• ¹H NMR : Identify benzofuran protons (δ 6.8–7.2 ppm) and tetrahydrothiophene-dioxide methylene groups (δ 3.1–3.5 ppm) .
• IR : Confirm carbonyl (C=O, ~1650 cm⁻¹) and sulfone (S=O, ~1300 cm⁻¹) functionalities .
• HRMS : Use ESI+ to verify molecular ion peaks (e.g., [M+H]⁺) with <2 ppm error .

Q. What in vitro assays are suitable for preliminary pharmacological profiling of this compound?

• Methodology : Screen for bioactivity using enzyme inhibition assays (e.g., kinase or protease targets) or receptor-binding studies. For pyrazole derivatives, fluorescence polarization assays or SPR (surface plasmon resonance) are effective for quantifying binding affinities . Dose-response curves (IC₅₀/EC₅₀) should be generated using concentrations ranging from 1 nM to 100 µM .

Advanced Research Questions

Q. How can computational modeling guide the design of derivatives with enhanced target selectivity?

• Methodology : Perform molecular docking (e.g., AutoDock Vina) to predict interactions between the compound and target proteins (e.g., kinases or GPCRs). Focus on:

• Binding Pockets : Analyze hydrogen bonds between the carboxamide group and active-site residues (e.g., Asp/Lys in kinases) .
• SAR : Modify the benzofuran or tetrahydrothiophene-dioxide moieties to enhance hydrophobic interactions. MD simulations (>100 ns) assess stability of ligand-protein complexes .

Q. How should researchers resolve contradictions in biological activity data across different assay platforms?

• Methodology : Cross-validate results using orthogonal assays. For example:

• If a compound shows IC₅₀ = 10 nM in a fluorescence assay but no activity in a radiometric assay, test solubility (via DLS) or aggregation (using TEM) to rule out artifactual inhibition .
• Compare cell-based vs. cell-free systems to identify membrane permeability issues .

Q. What strategies are effective for optimizing in vivo pharmacokinetics of this compound?

• Methodology :

• Metabolic Stability : Incubate with liver microsomes (human/rodent) to identify metabolic hotspots (e.g., CYP450-mediated oxidation of benzofuran) . Introduce electron-withdrawing groups (e.g., -CF₃) to slow degradation .
• Bioavailability : Formulate with co-solvents (e.g., PEG 400) or lipid nanoparticles. Monitor plasma concentrations via LC-MS/MS after oral administration in rodent models .

Q. How can crystallographic data resolve ambiguities in the compound’s stereochemistry?

• Methodology : Grow single crystals via slow evaporation (e.g., ethanol/water mixtures) and perform X-ray diffraction. For pyrazole derivatives, the dihedral angle between benzofuran and pyrazole rings (typically 15–30°) confirms planarity, while sulfone orientation in tetrahydrothiophene-dioxide resolves stereoelectronic effects . Refinement with SHELXL ensures R-factor <5% .